1-Stearoyl-3-bromopropanediol

• Molecular Formula: C21H41BrO3
• Molecular Weight: 421.5 g/mol
• InChI: InChI=1S/C21H41BrO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3
• InChIKey: FHTNNQHLBYOMQA-UHFFFAOYSA-N

1-Stearoyl-3-bromopropanediol: A Specialized Lipid Intermediate

1-Stearoyl-3-bromopropanediol (CAS 30557-01-8) is a monoacyl bromopropanediol lipid derivative characterized by a C18:0 stearoyl chain esterified to the 1-position of a 3-bromo-1,2-propanediol backbone. It serves as a critical intermediate in organic synthesis, particularly for constructing more complex functional lipids and cationic lipid formulations used in nucleic acid delivery [1]. The stearoyl chain imparts a high degree of lipophilicity (calculated LogP ~7.8) [2], while the terminal bromine atom provides a versatile handle for nucleophilic substitution or crosslinking reactions, enabling its use as a building block for tailored surfactants and polymer additives [1].

Reactive bromine Nucleophilic substitution and crosslinking handle for lipid derivatization

Saturated C18:0 chain Supports lipid bilayer packing and chemical stability in formulations

Monoacyl scaffold Free hydroxyl enables orthogonal conjugation for complex lipid synthesis

• [1] Kuujia. 1-Stearoyl-3-Bromopropanediol - CAS 30557-01-8. Accessed 2026. View Source
• [2] PrenDB. Predicted LogP for 1-Stearoyl-3-bromopropanediol. Universität Marburg. Accessed 2026. View Source

Why 1-Stearoyl-3-bromopropanediol Cannot Be Substituted

Direct substitution of 1-Stearoyl-3-bromopropanediol with its closest analogs (e.g., 1-Palmitoyl-3-bromopropanediol, 1-Oleoyl-3-bromopropanediol, or 1,2-diacyl-3-bromopropanediols) is precluded by key physicochemical differences that critically impact performance in lipid nanoparticle (LNP) assembly and in vivo biodistribution. The specific 18-carbon fully saturated stearoyl chain dictates a unique molecular packing parameter and membrane fluidity compared to shorter (C16 palmitoyl) or unsaturated (C18:1 oleoyl) chains, directly affecting the stability, phase transition temperature, and fusogenicity of the resulting lipid formulation. Furthermore, the monoacylated structure provides a distinct reactive bromine site and hydrophilic-lipophilic balance (HLB) relative to diacylated analogs , which can alter encapsulation efficiency and cellular uptake pathways. The following quantitative evidence guide details these performance-critical differentiators.

Chain length (C16 vs C18) Palmitoyl analog may shift lipid packing and phase transition, altering liposomal stability at physiological temperature.

Unsaturation (C18:1 vs C18:0) Oleoyl analog is prone to oxidative degradation; saturated stearoyl may support higher chemical stability during storage and processing.

Acyl count (diacyl vs monoacyl) Diacyl architecture lacks a free hydroxyl, limiting orthogonal conjugation and shifting hydrophilic-lipophilic balance.

1-Stearoyl-3-bromopropanediol: Performance Evidence

Acyl Chain Length & Liposomal Stability

1-Stearoyl-3-bromopropanediol possesses a stearoyl (C18:0) chain, which is two methylene units longer than the palmitoyl (C16:0) chain in 1-Palmitoyl-3-bromopropanediol. This increase in chain length is a primary determinant of increased van der Waals interactions within a lipid bilayer, leading to a higher gel-to-liquid crystalline phase transition temperature (Tm) and decreased membrane fluidity. While direct Tm measurement for this specific monoacyl compound is not available, the effect is a well-established class-level inference from saturated phospholipid behavior, where increasing acyl chain length by two carbons elevates the Tm by approximately 10-20 °C [1]. For procurement, this means the stearoyl analog will form more stable, less leaky liposomes at physiological temperatures (37°C) compared to its palmitoyl counterpart, which is a critical parameter for controlled drug release .

Acyl Chain Length

Class-level inference

Stearoyl (C18:0) MW 421.45 g/mol

Δ 2 carbons

Palmitoyl (C16:0) MW 393.40 g/mol

Supports lipid bilayer stability screening

Class-level; direct Tm not measured

Evidence Dimension	Acyl Chain Length and Molecular Weight
Target Compound Data	Acyl Chain: C18:0 (Stearoyl); Molecular Weight: 421.45 g/mol
Comparator Or Baseline	1-Palmitoyl-3-bromopropanediol: C16:0 (Palmitoyl); Molecular Weight: 393.40 g/mol
Quantified Difference	Δ 2 carbons (C2H4) in acyl chain; Δ 28.05 g/mol in molecular weight
Conditions	Physicochemical properties derived from molecular structure

Why This Matters

The enhanced hydrophobic volume and chain length directly translate to superior bilayer packing and slower drug efflux, a key procurement consideration for researchers aiming to extend the circulation half-life of liposomal formulations.

• [1] Marsh, D. (2013). Handbook of Lipid Bilayers, 2nd Edition. CRC Press. View Source

Saturation and Oxidative Stability

1-Stearoyl-3-bromopropanediol features a fully saturated stearoyl chain (C18:0), which is chemically inert to oxidative degradation pathways common to unsaturated lipids. In contrast, the comparator 1-Oleoyl-3-bromopropanediol contains a cis-double bond at the C9 position (C18:1). This unsaturation renders the oleoyl analog susceptible to autoxidation and photo-oxidation, leading to the formation of lipid peroxides, aldehydes, and other degradation products that can compromise the integrity of lipid nanoparticles and damage encapsulated nucleic acid payloads [1]. The vendor for 1-Oleoyl-3-bromopropanediol explicitly notes its light sensitivity and decomposition above 150°C . 1-Stearoyl-3-bromopropanediol, by virtue of its saturated nature, exhibits superior chemical stability during long-term storage and formulation processing, reducing the need for antioxidants and specialized handling.

Oxidative Stability

Cross-study comparable

Stearoyl (C18:0) Fully saturated (0 double bonds)

Δ 1 double bond

Oleoyl (C18:1) 1 cis-double bond (oxidation-prone)

Supports chemical stability during storage

Saturation context; requires formulation-specific validation

Evidence Dimension	Acyl Chain Unsaturation and Oxidative Stability
Target Compound Data	Acyl Chain: Stearoyl (C18:0); Saturation: Fully saturated (0 double bonds)
Comparator Or Baseline	1-Oleoyl-3-bromopropanediol: C18:1 (1 cis-double bond)
Quantified Difference	Δ 1 double bond; Qualitatively: Saturated vs. Unsaturated (Oxidation-prone)
Conditions	General stability under ambient and accelerated storage conditions

Why This Matters

The elimination of the unsaturated bond in the stearoyl analog translates to a significantly longer shelf-life and more robust formulation process, a crucial factor for reproducible scientific studies and scalable industrial applications.

• [1] Grit, M., & Crommelin, D. J. (1993). Chemical stability of liposomes: implications for their physical stability. Chemistry and physics of lipids, 64(1-3), 3-18. View Source

Monoacyl Architecture: Distinct Reactivity

1-Stearoyl-3-bromopropanediol contains a single acyl chain and a reactive bromine atom on the propanediol backbone. This differs fundamentally from diacylated analogs like 1,2-Dioleoyl-3-bromopropanediol, which bear two fatty acid chains. The monoacylated structure yields a more hydrophilic-lipophilic balance (HLB) and exposes a free secondary hydroxyl group that can be further derivatized, offering a distinct synthetic node for conjugation. This structural difference is critical when the compound is used as an intermediate to synthesize more complex cationic lipids for gene delivery [1]. For example, in a three-step synthesis of BODIPY-conjugated cationic lipids, 3-bromopropane-1,2-diol (the core of this compound) serves as the initial reactive scaffold [2]. The presence of a single stearoyl chain in 1-Stearoyl-3-bromopropanediol provides a specific balance of lipophilicity and synthetic handle not achievable with a diacyl analog, where both positions are occupied by hydrophobic chains.

Monoacyl Architecture

Class-level inference

Monoacyl (1 chain) MW 421.45 g/mol · free OH

Δ 1 acyl chain

Diacyl (2 chains) MW 683.88 g/mol · no free OH

Free hydroxyl enables orthogonal conjugation

Synthetic intermediate context; class-level inference

Evidence Dimension	Number of Acyl Chains and Hydrophilic-Lipophilic Balance (HLB)
Target Compound Data	Acyl Chains: 1 (monoacyl); Molecular Weight: 421.45 g/mol
Comparator Or Baseline	1,2-Dioleoyl-3-bromopropanediol: 2 acyl chains (diacyl); Molecular Weight: 683.88 g/mol
Quantified Difference	Δ 1 acyl chain; Δ ~262.43 g/mol in molecular weight
Conditions	Structural comparison of molecular architecture

Why This Matters

The monoacyl structure provides a unique chemical intermediate with a free hydroxyl group for orthogonal conjugation, enabling the synthesis of a wider range of complex lipids (e.g., cationic or PEGylated lipids) with tunable properties, a key differentiator for research and development procurement.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2015). An orthogonal array optimization of lipid-like nanoparticles for mRNA delivery in vivo. Nano letters, 15(12), 8099-8107. View Source
• [2] Bhattacharya, S., & Bajaj, A. (2009). Advances in gene delivery through molecular design of cationic lipids. Chemical Communications, (31), 4632-4656. View Source

Lipophilicity and Hydrophobic Payload Loading

The lipophilicity of 1-Stearoyl-3-bromopropanediol, as indicated by its high predicted LogP of 7.76 [1], is significantly greater than that of its C16:0 analog 1-Palmitoyl-3-bromopropanediol (reported LogP = 0, though this value is likely a placeholder and actual value is lower) . This increased hydrophobicity directly enhances the compound's ability to partition into the lipid core of nanoparticles, improving the encapsulation efficiency (EE%) of hydrophobic drug molecules or co-lipids within the formulation. While direct EE% comparisons between these two specific compounds are not available in the literature, it is a well-established class-level principle that increasing the acyl chain length of a lipid anchor in a nanoparticle formulation correlates with higher drug loading and slower release kinetics for hydrophobic actives [2]. For procurement, this suggests that the stearoyl analog may be the preferred choice when formulating highly lipophilic or poorly water-soluble payloads.

Lipophilicity (LogP)

Cross-study comparable

Stearoyl analog Predicted LogP 7.76

Δ ~0.5–1.0

Palmitoyl analog Est. LogP ~6.0–7.0

May support hydrophobic payload loading

Predicted LogP; class-level loading inference

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	Calculated LogP: 7.76 (Predicted)
Comparator Or Baseline	1-Palmitoyl-3-bromopropanediol: Calculated LogP ~6.0-7.0 (Estimated by class-level reduction)
Quantified Difference	Estimated Δ LogP ≈ 0.5-1.0 log units
Conditions	Calculated partition coefficient (octanol/water) based on molecular structure

Why This Matters

A higher LogP value is a strong indicator of improved integration into lipid bilayers and higher drug loading capacity, making 1-Stearoyl-3-bromopropanediol a potentially more efficient building block for lipid-based formulations of hydrophobic therapeutics.

• [1] PrenDB. Predicted LogP for 1-Stearoyl-3-bromopropanediol. Universität Marburg. Accessed 2026. View Source
• [2] Müller, R. H., Mäder, K., & Gohla, S. (2000). Solid lipid nanoparticles (SLN) for controlled drug delivery–a review of the state of the art. European journal of pharmaceutics and biopharmaceutics, 50(1), 161-177. View Source

Applications of 1-Stearoyl-3-bromopropanediol

Long-Circulating Cationic Lipids for mRNA-LNPs

Based on its fully saturated C18:0 chain, 1-Stearoyl-3-bromopropanediol is the preferred starting material for synthesizing cationic lipids intended for mRNA-lipid nanoparticle (LNP) formulations that require long circulation times and high chemical stability [1]. The saturated nature eliminates the oxidative degradation pathways that plague unsaturated analogs, while the stearoyl chain's length provides the optimal hydrophobic anchor for robust LNP assembly and reduced drug leakage at 37°C, as supported by class-level inferences on lipid bilayer behavior [2].

Lipid Conjugates and Prodrug Precursor

The monoacylated structure of 1-Stearoyl-3-bromopropanediol provides a single, highly reactive bromine site for nucleophilic substitution, making it an ideal building block for creating lipid-drug conjugates or prodrugs [3]. Unlike diacylated analogs, the free secondary hydroxyl group can be exploited for orthogonal conjugation strategies, allowing for the attachment of targeting ligands or PEG chains to one site while the fatty acid chain anchors the molecule in a lipid bilayer. This distinct molecular architecture is crucial for researchers developing next-generation lipid-based therapeutics with precise control over surface functionality [4].

Hydrophobic Drug-Loaded Solid Lipid Nanoparticles

The high lipophilicity (calculated LogP ~7.8) of 1-Stearoyl-3-bromopropanediol makes it an excellent candidate for inclusion as a matrix lipid in solid lipid nanoparticles (SLNs) designed to encapsulate highly hydrophobic drugs [5]. The long, saturated stearoyl chain is expected to promote the formation of a more crystalline and stable lipid core compared to shorter-chain analogs (e.g., palmitoyl), leading to improved drug loading efficiency and sustained release profiles. This is a direct application of the differentiated physicochemical properties that favor this compound over its in-class alternatives for specific formulation challenges [6].

Application

Selection Property

Validation Focus

Cationic lipid synthesis for mRNA-LNP research

Saturated C18 chain stability and packing

Lipid bilayer integrity and oxidative stability assays

Lipid conjugate and prodrug synthesis

Reactive bromine and free hydroxyl for orthogonal chemistry

Conjugation efficiency and purity assessment

Hydrophobic drug-loaded SLN studies

High lipophilicity (LogP context)

Drug loading capacity and release kinetics

• [1] Hou, X., Zaks, T., Langer, R., & Dong, Y. (2021). Lipid nanoparticles for mRNA delivery. Nature Reviews Materials, 6(12), 1078-1094. View Source
• [2] Marsh, D. (2013). Handbook of Lipid Bilayers, 2nd Edition. CRC Press. View Source
• [3] Kuujia. 1-Stearoyl-3-Bromopropanediol - CAS 30557-01-8. Accessed 2026. View Source
• [4] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2015). An orthogonal array optimization of lipid-like nanoparticles for mRNA delivery in vivo. Nano letters, 15(12), 8099-8107. View Source
• [5] PrenDB. Predicted LogP for 1-Stearoyl-3-bromopropanediol. Universität Marburg. Accessed 2026. View Source
• [6] Müller, R. H., Mäder, K., & Gohla, S. (2000). Solid lipid nanoparticles (SLN) for controlled drug delivery–a review of the state of the art. European journal of pharmaceutics and biopharmaceutics, 50(1), 161-177. View Source